Cas no 1443342-13-9 (ETHYL 2-((3,4-DICHLOROPHENYL)THIO)-2-OXOACETATE)

ETHYL 2-((3,4-DICHLOROPHENYL)THIO)-2-OXOACETATE structure

1443342-13-9 structure

Product Name:ETHYL 2-((3,4-DICHLOROPHENYL)THIO)-2-OXOACETATE

CAS No:1443342-13-9

MF:C₁₀H₈Cl₂O₃S

MW:279.139719963074

MDL:MFCD15145743

CID:5170368

Update Time:2026-03-04

ETHYL 2-((3,4-DICHLOROPHENYL)THIO)-2-OXOACETATE Chemical and Physical Properties

Names and Identifiers

- ETHYL 2-((3,4-DICHLOROPHENYL)THIO)-2-OXOACETATE
- MDL： MFCD15145743
- Inchi： 1S/C10H8Cl2O3S/c1-2-15-9(13)10(14)16-6-3-4-7(11)8(12)5-6/h3-5H,2H2,1H3
- InChI Key： UTXUUTSIUHPJBR-UHFFFAOYSA-N
- SMILES： C(OCC)(=O)C(SC1=CC=C(Cl)C(Cl)=C1)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 5

ETHYL 2-((3,4-DICHLOROPHENYL)THIO)-2-OXOACETATE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Ambeed	A279481-1g	Ethyl 2-((3,4-dichlorophenyl)thio)-2-oxoacetate	1443342-13-9	97%	1g	$441.0	2025-02-22
abcr	AB434493-1g	Ethyl 2-(3,4-dichlorophenyl)sulfanyl-2-oxo-acetate; .	1443342-13-9		1g	€1555.10	2025-04-21
abcr	AB434493-5g	Ethyl 2-(3,4-dichlorophenyl)sulfanyl-2-oxo-acetate	1443342-13-9		5g	€1373.40	2023-09-04
abcr	AB434493-1 g	Ethyl 2-(3,4-dichlorophenyl)sulfanyl-2-oxo-acetate	1443342-13-9		1g	€594.40	2023-03-12
abcr	AB434493-5 g	Ethyl 2-(3,4-dichlorophenyl)sulfanyl-2-oxo-acetate	1443342-13-9		5g	€1,373.40	2023-03-12
Crysdot LLC	CD12142321-1g	Ethyl 2-((3,4-dichlorophenyl)thio)-2-oxoacetate	1443342-13-9	97%	1g	$437	2024-07-23
Crysdot LLC	CD12142321-5g	Ethyl 2-((3,4-dichlorophenyl)thio)-2-oxoacetate	1443342-13-9	97%	5g	$1177	2024-07-23
Crysdot LLC	CD12142321-10g	Ethyl 2-((3,4-dichlorophenyl)thio)-2-oxoacetate	1443342-13-9	97%	10g	$1882	2024-07-23
Crysdot LLC	CD12142321-25g	Ethyl 2-((3,4-dichlorophenyl)thio)-2-oxoacetate	1443342-13-9	97%	25g	$3393	2024-07-23

ETHYL 2-((3,4-DICHLOROPHENYL)THIO)-2-OXOACETATE Related Literature

1. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
2. Embedding cyclic nitrone in mesoporous silica particles for EPR spin trapping of superoxide and other radicals†

Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
3. Emerging investigator series: heterogeneous reactions of sulfur dioxide on mineral dust nanoparticles: from single component to mixed components†

Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
4. Esterase-responsive polymeric prodrug-based tumor targeting nanoparticles for improved anti-tumor performance against colon cancer†

Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
5. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409

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